Cas no 56961-74-1 (1-phenylethyl phenylacetate)
1-phenylethyl phenylacetate structure
Product Name:1-phenylethyl phenylacetate
CAS No:56961-74-1
MF:C16H16O2
MW:240.297044754028
CID:946217
PubChem ID:4061172
Update Time:2025-04-19
1-phenylethyl phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- 1-phenylethyl phenylacetate
- EINECS 260-475-7
- DB-312334
- 1-phenylethyl 2-phenylacetate
- SCHEMBL112612
- NS00054431
- 56961-74-1
- DTXSID901308686
- 1-Phenylethyl benzeneacetate
-
- Inchi: 1S/C16H16O2/c1-13(15-10-6-3-7-11-15)18-16(17)12-14-8-4-2-5-9-14/h2-11,13H,12H2,1H3
- InChI Key: RVPFKYFDINHICG-UHFFFAOYSA-N
- SMILES: O(C(CC1C=CC=CC=1)=O)C(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 240.11508
- Monoisotopic Mass: 240.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1-phenylethyl phenylacetate Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
56961-74-1 (1-phenylethyl phenylacetate) Related Products
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